Cas no 1795303-98-8 (2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone)

2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone is a heterocyclic compound featuring both benzotriazole and triazole-substituted pyrimidine moieties linked via a piperazine spacer. Its structural complexity enables versatile reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of multiple nitrogen-rich heterocycles enhances its potential as a ligand or intermediate in metal coordination chemistry and bioactive molecule synthesis. The compound’s stability and functional group diversity allow for selective modifications, supporting applications in drug discovery, particularly in kinase inhibition or antimicrobial agent development. Its well-defined synthetic route ensures reproducibility, while its purity and solubility profile facilitate further derivatization for targeted studies.

2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone structure

1795303-98-8 structure

Product Name:2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

CAS No:1795303-98-8

MF:C₁₈H₁₈N₁₀O

MW:390.401920795441

CID:5368016

Update Time:2025-06-22

2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
- Inchi： 1S/C18H18N10O/c29-18(10-27-15-4-2-1-3-14(15)23-24-27)26-7-5-25(6-8-26)16-9-17(21-12-20-16)28-13-19-11-22-28/h1-4,9,11-13H,5-8,10H2
- InChI Key： ZFUUWAWHJCNHIF-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)CN1C2=CC=CC=C2N=N1

Experimental Properties

Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 756.2±70.0 °C(Predicted)
pka: 2.22±0.37(Predicted)

2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6469-2539-2μmol	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6469-2539-5μmol	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6469-2539-10μmol	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6469-2539-20μmol	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6469-2539-1mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6469-2539-2mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6469-2539-3mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6469-2539-4mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6469-2539-5mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6469-2539-10mg	2-(1H-1,2,3-benzotriazol-1-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795303-98-8	90%+	10mg	$79.0	2023-04-25

2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Related Literature

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Additional information on 2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

Research Briefing on 2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS: 1795303-98-8)

In recent years, the compound 2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS: 1795303-98-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its benzotriazole and triazole-substituted pyrimidine moieties, has shown promising potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanistic pathways of this compound. Researchers have employed a combination of in vitro assays, molecular docking simulations, and structural-activity relationship (SAR) analyses to investigate its binding affinity and selectivity toward various biological targets. Notably, its unique structural features, including the piperazine linker and the triazole-pyrimidine core, have been identified as critical for modulating protein-protein interactions and enzymatic activity.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated that 1795303-98-8 exhibits potent inhibitory activity against a subset of tyrosine kinases, including JAK2 and FLT3. These kinases are implicated in proliferative diseases such as myeloproliferative disorders and acute myeloid leukemia (AML). The study reported an IC50 value in the low nanomolar range, highlighting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial applications of this compound. A 2024 preprint in BioRxiv revealed that derivatives of 1795303-98-8 displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

Despite these promising results, challenges remain in the clinical translation of 1795303-98-8. Pharmacokinetic studies have indicated moderate bioavailability and variable metabolic stability across species, necessitating further structural modifications to improve its drug-like properties. Current efforts are focused on optimizing the compound's solubility and reducing off-target effects through rational design and prodrug strategies.

In conclusion, 2-(1H-Benzotriazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone represents a multifaceted tool in chemical biology, with applications spanning oncology and infectious disease research. Continued investigation into its mechanistic underpinnings and therapeutic potential is warranted, particularly in the context of combination therapies and personalized medicine approaches.